Cas no 2680678-31-1 (benzyl N-(morpholine-4-sulfonyl)-N-2-(piperazin-1-yl)ethylcarbamate)

• Product Name: benzyl N-(morpholine-4-sulfonyl)-N-2-(piperazin-1-yl)ethylcarbamate
• CAS No: 2680678-31-1
• MF: C₁₈H₂₈N₄O₅S
• MW: 412.503723144531
• CID: 5620894
• PubChem ID: 165929680
• Update Time: 2023-11-27

benzyl N-(morpholine-4-sulfonyl)-N-2-(piperazin-1-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303702
• benzyl N-(morpholine-4-sulfonyl)-N-[2-(piperazin-1-yl)ethyl]carbamate
• 2680678-31-1
• benzyl N-(morpholine-4-sulfonyl)-N-2-(piperazin-1-yl)ethylcarbamate

• Inchi： 1S/C18H28N4O5S/c23-18(27-16-17-4-2-1-3-5-17)22(11-10-20-8-6-19-7-9-20)28(24,25)21-12-14-26-15-13-21/h1-5,19H,6-16H2
• InChI Key： WMDSFYATMWEVPU-UHFFFAOYSA-N
• SMILES： S(N(C(=O)OCC1C=CC=CC=1)CCN1CCNCC1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 412.17804118g/mol
• Monoisotopic Mass: 412.17804118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 99.8Ų